5-Methyl-5-octyldihydrofuran-2(3h)-one
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Description
5-Methyl-5-octyldihydrofuran-2(3H)-one is a γ-lactone derivative characterized by a furanone ring substituted with a methyl and octyl group at the 5-position.
The octyl chain confers lipophilicity, influencing solubility and reactivity, while the methyl group at the same position introduces steric effects that may alter ring conformation. Synthetically, such compounds are typically prepared via alkylation or Grignard reactions, as seen in related furanone derivatives .
Properties
CAS No. |
6966-32-1 |
|---|---|
Molecular Formula |
C13H24O2 |
Molecular Weight |
212.33 g/mol |
IUPAC Name |
5-methyl-5-octyloxolan-2-one |
InChI |
InChI=1S/C13H24O2/c1-3-4-5-6-7-8-10-13(2)11-9-12(14)15-13/h3-11H2,1-2H3 |
InChI Key |
AQFUJAYDUNXOBV-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCC1(CCC(=O)O1)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Molecular Comparisons
Key structural analogs include:
| Compound Name | CAS No. | Molecular Formula | Alkyl Chain Length | Key Features |
|---|---|---|---|---|
| 5-Methyl-5-octyldihydrofuran-2(3H)-one | Not Available | C₁₃H₂₂O₂ | Octyl (C₈) | High lipophilicity, steric bulk |
| 5-Pentyldihydrofuran-2(3H)-one | 104-61-0 | C₉H₁₄O₂ | Pentyl (C₅) | Moderate hydrophobicity |
| 5-Hexyl-5-methyldihydrofuran-2(3H)-one | 7011-83-8 | C₁₁H₂₀O₂ | Hexyl (C₆) | Intermediate chain length |
| 5-(Hydroxymethyl)dihydrofuran-2(3H)-one | 32780-06-6 | C₅H₈O₃ | Hydroxymethyl (C₁) | Polar functional group |
Key Observations :
Physical and Chemical Properties
- Boiling Points and Solubility : Data for exact analogs are sparse, but trends suggest that octyl-substituted derivatives have higher boiling points and lower water solubility than pentyl or hexyl analogs.
- Spectroscopic Data : Infrared (IR) and nuclear magnetic resonance (NMR) spectra for related compounds (e.g., compound 9 in ) show characteristic lactone carbonyl peaks at ~1750 cm⁻¹ (IR) and δ 170–180 ppm (¹³C NMR) .
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